C.I. Leuco Sulfur Brown 11

Specification

• CAS No.: 12239-61-1
• Molecular Formula: Nb5Si3
• Molecular Weight: 0

Introduction

Property	Value
CAS Registry Number	12239-61-1
Color Index Name	C.I. Leuco Sulfur Brown 11
Physical Form	Typically a solid powder
Solubility	Soluble in sodium sulfide solutions, insoluble in water in its oxidized form
Commercial Purity	Typically 95-99%

Like other leuco sulfur dyes, C.I. Leuco Sulfur Brown 11 likely contains polysulfide bridges that are responsible for its coloring properties. These sulfur linkages undergo transformation during the reduction and oxidation processes involved in dyeing. The compound is likely to have a complex aromatic structure containing sulfur and nitrogen atoms, similar to other sulfur dyes in this class.

Parameter	Typical Range
Reaction Temperature	65° to 200°C, commonly 100-140°C for extended processes
Reaction Time	2 minutes to 30 hours, depending on process parameters
Alkalinity	pH above 12, preferably above 14
Drying Temperature	100-190°C
Final Water Content	≤5% by weight, preferably ≤2%

The process may be carried out with or without the exclusion of air, with drying performed to obtain a solid product that can be further processed into granules, powder, or scales.

Applications in Textile Dyeing

C.I. Leuco Sulfur Brown 11 is primarily utilized in the textile industry for dyeing cellulosic fibers. Its applications include:

Primary Fiber Substrates

The dye is suitable for application to various fiber types:

• Cotton and other natural cellulosic fibers

• Hemp fibers

• Viscose and other regenerated cellulosic materials

• Potentially applicable to natural or synthetic polyamides (wool, leather, synthetic polyamides)

Dyeing Processes

The dyeing process typically follows these steps:

• Application of the dye in its leuco (reduced) form, which is water-soluble and can penetrate the fiber

• Fixation within the fiber structure

• Oxidation to convert the dye to its insoluble colored form, developing the final brown shade

• Washing and finishing processes

The fibers may be in various forms during dyeing, including:

• Loose fibers

• Filaments and yarns

• Woven or knitted fabrics

• Non-wovens and felts

• Half-finished or finished textile goods

Dyeing Performance and Characteristics

While specific performance data exclusively for C.I. Leuco Sulfur Brown 11 is limited in the scientific literature, its properties can be understood in the context of leuco sulfur dyes in general:

Coloration Properties

The dye produces brown shades on cellulosic fibers, with the exact hue dependent on application conditions, oxidation level, and post-treatments. The color development process involves:

• Initial application in the greenish or yellowish leuco form

• Development of the brown color through oxidation

• Potential modification of the shade through after-treatments

Fastness Properties

Based on data from similar sulfur brown dyes, C.I. Leuco Sulfur Brown 11 likely exhibits the following performance characteristics:

Fastness Property	Expected Performance (ISO scale)
Washing Fastness	4-5
Light Fastness	5-6
Perspiration Fastness	4-5
Acid Resistance	4-5
Alkali Resistance	4-5
Soaping (Moderate)	4
Soaping (Severe)	3

Note: These values are extrapolated from similar compounds in the same class and should be verified for specific applications.

Application Advantages

The use of C.I. Leuco Sulfur Brown 11 may offer several advantages:

• Good colorfastness properties on cellulosic fibers

• Cost-effectiveness for achieving deep brown shades

• Compatibility with various dyeing methods (exhaust dyeing, jig dyeing, pad dyeing)

• Potential for improved color levelness at controlled pH conditions

Improved Dyeing Processes

Research on sulfur dyes, including C.I. Leuco Sulfur Brown 11, has led to process improvements that enhance performance and environmental compatibility:

Modified Dyeing Conditions

• Reduced fiber swelling, leading to better dye liquor circulation

• Improved color levelness, especially with strong swelling fibers like viscose or linen

• Reduced bronzing tendency in deep shades

• Dye savings of 10-25% in exhaust dyeing processes

Reduction Systems

Alternative reduction systems have been developed to reduce or eliminate inorganic sulfides:

• Use of glucose as a reducing agent instead of sodium sulfide

• Addition of sodium bisulfite to enhance stability

• Formamidine sulfinic acid as a reducing agent in some formulations

These modifications create more environmentally acceptable processes while maintaining or enhancing dyeing performance.